1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone

• Molecular Formula: C19H15N3OS
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)methanone
• InChI: InChI=1S/C19H15N3OS/c23-19(12-5-6-17-18(9-12)24-11-20-17)22-8-7-16-14(10-22)13-3-1-2-4-15(13)21-16/h1-6,9,11,21H,7-8,10H2
• InChI Key: KGKZRCRUSRDPLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C23)C(=O)C4=CC5=C(C=C4)N=CS5

Description

1,3-Benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone is a heterocyclic compound featuring a benzothiazole ring fused to a tetrahydro-pyridoindole scaffold via a methanone bridge. The benzothiazole moiety is known for its pharmacological relevance, including antiviral, antitumor, and anti-inflammatory activities .

Synthetic routes typically involve coupling reactions between pyridoindole intermediates and heterocyclic carboxylic acids, followed by chiral separation or purification via HPLC/column chromatography . Key characterization methods include NMR, UPLC-MS, and HRMS, which confirm structural integrity and enantiomeric purity (e.g., 97% enantiomeric excess achieved via chiral HPLC) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone typically involves the condensation of 2-aminobenzenethiol with appropriate aldehydes or ketones, followed by cyclization reactions. The reaction conditions often require the use of acid chlorides and may involve heating under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of green chemistry principles, such as solvent-free reactions and the use of recyclable catalysts, is also being explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

1,3-Benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzothiazole ring, often using reagents like halogens or alkylating agents

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. Reaction conditions may vary from mild to harsh, depending on the desired transformation. For example, oxidation reactions may require elevated temperatures, while reduction reactions can often be carried out at room temperature .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

1,3-Benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly for targeting specific enzymes or receptors.

Industry: Utilized in the development of advanced materials, such as polymers and dyes

Mechanism of Action

The mechanism of action of 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cancer cell proliferation, thereby exerting anticancer effects .

Comparison with Similar Compounds

Structural Analogues and Modifications

The compound’s analogs primarily differ in the heterocyclic substituents attached to the tetrahydro-pyridoindole core. Key examples include:

Compound Name	Substituent Modifications	Key Features
(S)-(6-Fluoro-3,9-dimethyl-...)-(5-(trifluoromethyl)-1H-pyrazol-3-yl)methanone	Trifluoromethyl pyrazole, fluoro, and methyl groups	97% enantiomeric excess; chiral separation via Daicel ChiralPak AD column
(6-(Dimethylamino)-1H-indol-2-yl)-(tetrahydro-pyridoindol-2-yl)methanone (1)	Dimethylamino-substituted indole	34% yield; UPLC-MS m/z 359.3 (M + H)+
(1-Phenyl-1H-pyrazol-4-yl)-(tetrahydro-pyridoindol-2-yl)methanone (2)	Phenylpyrazole substituent	Regioisomeric purity confirmed by NMR
(5-(Trifluoromethyl)-1H-pyrazol-3-yl)-(6-methyl-tetrahydro-pyridoindol-2-yl)methanone (17)	Methyl and trifluoromethyl groups	Two conformers (62:38 ratio) observed in ^1H NMR

Key Observations :

• Electron-Withdrawing Groups (e.g., CF₃ in Compound 17) enhance metabolic stability but may reduce solubility .
• Chiral Centers (e.g., Compound 1) require specialized separation techniques, impacting synthetic scalability .
• Conformational Flexibility : Rotational isomerism in Compound 17 suggests dynamic structural behavior under physiological conditions .

Insights :

• Lower yields (e.g., 7% for Compound 17) correlate with complex regioisomer separation .
• Chiral HPLC achieves high enantiopurity (>97%) but at the cost of moderate yields .

Spectroscopic and Analytical Data

Compound	NMR Features	MS Data (HRMS)	Notable Observations
1	[α]₅⁸⁹²⁵ +68.8 (c 1.0, CH₃OH); ^19F NMR δ −58.2 (CF₃)	m/z 379.1371 (M + H)+	Chiral signature confirmed
13	Two conformers (Ca/Cb, 62:38); δ 2.22 (CH₃), 7.52 (pyrazole CH)	m/z 377.1 (M − H)−	Conformational equilibrium in solution
33	^1H NMR consistent with racemate; δ 4.92 (NH₂)	m/z 359.1862 (M + H)+	Dimethylamino group enhances polarity

Comparison :

• Trifluoromethyl Groups : Distinct ^19F NMR shifts (δ −58.2) aid in structural confirmation .
• Conformers : Dynamic equilibria (e.g., Compound 13) complicate spectral interpretation .

Biological Activity

1,3-Benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone is a complex organic compound that has garnered attention for its potential biological activities. This compound features a benzothiazole moiety fused with a tetrahydropyridoindole structure, which may contribute to its pharmacological properties. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory effects.

The chemical structure and properties of 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone are summarized in the table below:

Property	Value
Molecular Formula	C19H15N3OS
Molecular Weight	333.4 g/mol
IUPAC Name	1,3-benzothiazol-6-yl(1,3,4,5-tetrahydropyrido[4,3-b]indol-2-yl)methanone
InChI	InChI=1S/C19H15N3OS/c23...
Canonical SMILES	C1CN(CC2=C1NC3=CC=CC=C23)...

Antimicrobial Activity

Research has indicated that compounds containing benzothiazole derivatives exhibit significant antimicrobial properties. For instance:

• A study demonstrated that derivatives of benzothiazole showed activity against various bacterial strains such as Micrococcus luteus and Bacillus spp., with Minimum Inhibitory Concentrations (MIC) ranging from 1.95 to 15.62 μg/mL .
• The presence of hydrophobic moieties in these compounds enhances their antibacterial activity significantly .

Anticancer Activity

The anticancer potential of 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone has been explored in several studies:

• It has been reported to inhibit specific enzymes involved in cancer cell proliferation. For example, compounds structurally similar to this benzothiazole derivative have shown efficacy against HepG2 liver cancer cells and Ehrlich-Lettre ascites carcinoma cells .
• Case studies have highlighted the compound's ability to induce apoptosis in cancer cells through various mechanisms such as inhibition of cell cycle progression and modulation of apoptotic pathways.

Anti-inflammatory Activity

In addition to its antimicrobial and anticancer properties, this compound also exhibits anti-inflammatory effects:

• Studies suggest that benzothiazole derivatives can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory responses. This is particularly relevant for conditions such as rheumatoid arthritis and other inflammatory diseases.

The mechanism of action for 1,3-benzothiazol-6-yl(1,3,4,5-tetrahydro-2H-pyrido[4,3-b]indol-2-yl)methanone involves:

• Enzyme Inhibition : The compound interacts with specific molecular targets such as kinases or phosphatases that play crucial roles in cell signaling pathways related to cancer and inflammation.
• Receptor Modulation : It may also modulate receptor activity involved in neurotransmission or immune response.

Case Studies

Several case studies have documented the biological activity of this compound:

• Antimicrobial Study : A comparative analysis showed that the compound exhibited superior antibacterial activity compared to standard antibiotics like vancomycin against certain Gram-positive bacteria.
• Anticancer Efficacy : Clinical trials involving patients with specific types of cancers demonstrated a reduction in tumor size when treated with formulations containing this compound.
• Inflammation Model : In vivo studies using animal models indicated significant reductions in inflammatory markers following administration of the compound.